Cas no 88500-00-9 (Quinoline, 2,6,7-trimethyl-, compd. with 2,4,6-trinitrophenol (1:1))

• Product Name: Quinoline, 2,6,7-trimethyl-, compd. with 2,4,6-trinitrophenol (1:1)
• CAS No: 88500-00-9
• MF: C₁₈H₁₆N₄O₇
• MW: 400.342244148254
• CID: 630485
• PubChem ID: 71318389
• Update Time: 2025-04-19

Quinoline, 2,6,7-trimethyl-, compd. with 2,4,6-trinitrophenol (1:1) Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2,6,7-trimethyl-, compd. with 2,4,6-trinitrophenol (1:1)
• 2,6,7-trimethylquinoline,2,4,6-trinitrophenol
• 2,4,6-Trinitrophenol--2,6,7-trimethylquinoline (1/1)
• DTXSID80748514
• 88500-00-9

• Inchi： 1S/C12H13N.C6H3N3O7/c1-8-6-11-5-4-10(3)13-12(11)7-9(8)2;10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h4-7H,1-3H3;1-2,10H
• InChI Key： IALRBXOETJJGAK-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-].N1C(C)=CC=C2C=C(C)C(C)=CC=12

Computed Properties

• Exact Mass: 400.10189886g/mol
• Monoisotopic Mass: 400.10189886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 470
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 171Ų